Cas no 51200-83-0 (2,4-dimethyl-3-propan-2-ylpentan-3-ol)

• Product Name: 2,4-dimethyl-3-propan-2-ylpentan-3-ol
• CAS No: 51200-83-0
• MF: C₁₀H₂₂O
• MW: 158.281083583832
• CID: 1572081
• PubChem ID: 263675
• Update Time: 2025-04-21

2,4-dimethyl-3-propan-2-ylpentan-3-ol Chemical and Physical Properties

Names and Identifiers

• 2,4-dimethyl-3-propan-2-ylpentan-3-ol
• AC1Q76JG
• NSC98332
• NCIStruc2_000300
• Triisopropylcarbinol
• 3-isopropyl-2,4-dimethyl-3-pentanol
• NCIStruc1_000246
• CTK4J3836
• 3-isopropyl-2,4-dimethyl-pentan-3-ol
• 3-isopropyl-2,4-dimethylpentan-3-ol
• TRIISOPROPYLMETHANOL
• DTXSID80294824
• NCI98332
• CCG-36238
• NCGC00097131-01
• SCHEMBL1317473
• 3-Pentanol,4-dimethyl-3-(1-methylethyl)-
• IFXNWIUSZUHIDG-UHFFFAOYSA-N
• NCGC00014022
• NCI60_042195
• NSC-98332
• triisopropyl-methanol
• CHEMBL1449045
• 51200-83-0
• NCGC00014022-02

• Inchi： 1S/C10H22O/c1-7(2)10(11,8(3)4)9(5)6/h7-9,11H,1-6H3
• InChI Key： IFXNWIUSZUHIDG-UHFFFAOYSA-N
• SMILES： OC(C(C)C)(C(C)C)C(C)C

Computed Properties

• Exact Mass: 158.16716
• Monoisotopic Mass: 158.167
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 92.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 0.823
• Boiling Point: 181.3°C at 760 mmHg
• Flash Point: 67.6°C
• Refractive Index: 1.43
• PSA: 20.23
• LogP: 2.68550